Cas no 7558-80-7 (Dihydrogen monosodium phosphate)

• Product Name: Dihydrogen monosodium phosphate
• CAS No: 7558-80-7
• MF: H₂NaO₄P
• MW: 119.97701215744
• MDL: MFCD00003527
• CID: 47566
• PubChem ID: 24886642
• Update Time: 2026-05-14

Dihydrogen monosodium phosphate Chemical and Physical Properties

Names and Identifiers

• sodium dihydrogen phosphate anhydrous
• MSP
• Sodium dihydrogen phosphate
• Sodium phosphate, monobasic
• sodium dihydrogenorthophosphate
• Monosodium Phosphate
• Monosodium Phosphate Dihydrate
• SODIUM DIHYDROGEN PHOSPHATE-16O4
• acidsodiumphosphate
• monosodiumdihydrogenorthophosphate
• monosodiumhydrogenphosphate
• monosodiumphosphate(sodiumdihydrogenphosphate)
• monosorbxp-4
• phosphatemonobasiquedesodium
• monopotassium phosphate anhydrous
• Sodium dihydngen phoshate anhydrous
• Sodium dihydrogen orthoporthohosphate
• Sodium phosphate
• Sodium phosphate monobasic, anhydrous
• sodium dihydrgen phosphate
• USP
• Monosodium dihydrogen phosphate
• Monosodium dihydrogen orthophosphate
• Sodium phosphate monobasic
• Sodium acid phosphate
• Sodium phosphate monobasic anhydrous
• Monosodium orthophosphate
• sodium dihydrogenphosphate
• Monobasic sodium phosphate
• Monosorb XP-4
• Acid sodium phosphate
• Monosodium monophosphate
• Sodium dihydrogen orthophosphate
• Primary sodium phosphate
• Sodium primary phosphate
• Ph
• Dihydrogen monosodium phosphate
• Anhydrous Sodium Dihydrogen Phosphate
• Sodium dihydrogenorthophosphate，98%

• MDL： MFCD00003527
• Inchi： 1S/Na.H3O4P/c;1-5(2,3)4/h;(H3,1,2,3,4)/q+1;/p-1
• InChI Key： AJPJDKMHJJGVTQ-UHFFFAOYSA-M
• SMILES： P(=O)(O[H])(O[H])[O-].[Na+]

Computed Properties

• Exact Mass: 119.95900
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 6
• Rotatable Bond Count: 0
• Complexity: 61.9
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 80.6

Experimental Properties

• Color/Form: White crystalline powder. Tasteless. Micro hygroscopic
• Density: 1.40 g/mL at 20 °C
• Melting Point: <0°C
• Boiling Point: 100°C
• PH: 4.0 - 4.5 (25℃, 50g/L in water)
• Solubility: H2O: 5 M, clear, colorless
• Water Partition Coefficient: Soluble in water. Insoluble in alcohol,ether and chloroform.
• Stability/Shelf Life: Stable. Incompatible with heavy metals, strong acids.
• PSA: 90.40000
• LogP: -0.49040
• Color/Form: 5 M in H2O
• Merck: 14,8660
• Sensitiveness: Hygroscopic
• pka: (1) 2.15, (2) 6.82, (3) 12.38 (at 25℃)
• Solubility: Soluble in water, its aqueous solution is acidic; Insoluble in ethanol.

Dihydrogen monosodium phosphate Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H319
• Warning Statement： P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：1
• Hazard Category Code： 36/37/38-36
• Safety Instruction： S26-S36
• FLUKA BRAND F CODES：3
• RTECS：WA1900000
• Hazardous Material Identification：
• Storage Condition：room temp
• TSCA：Yes
• Risk Phrases：R36/37/38

Related Categories

• Other Chemical Reagents

Additional information on Dihydrogen monosodium phosphate

Dihydrogen Monosodium Phosphate (7558-80-7) in Pharmaceutical Applications

Dihydrogen Monosodium Phosphate (NaH₂PO₄, CAS 7558-80-7) is a critical compound in the pharmaceutical industry, widely used as a buffering agent, electrolyte replenisher, and excipient in drug formulations. Its unique chemical properties make it indispensable in maintaining pH stability in intravenous fluids, oral medications, and biologics. Recent studies highlight its role in enhancing the bioavailability of poorly soluble drugs, a key focus in modern drug delivery research. For instance, its integration into nanoparticle-based carriers has shown promise in improving targeted therapy efficacy. With the rise of personalized medicine, the demand for high-purity 7558-80-7 has surged, particularly in biologics manufacturing where precise pH control is vital for protein stability.

Safety and Regulatory Status of Dihydrogen Monosodium Phosphate (7558-80-7)

The safety profile of Dihydrogen Monosodium Phosphate (7558-80-7) is well-documented, with approvals from major regulatory bodies like the FDA, EMA, and WHO for use in pharmaceuticals. Its GRAS (Generally Recognized As Safe) status underscores its low toxicity in controlled doses, making it a preferred choice in pediatric and geriatric formulations. However, recent pharmacovigilance trends emphasize the need for rigorous quality control to avoid impurities that could affect renal function in susceptible patients. Researchers are also exploring its ecological impact, as sustainable sourcing of 7558-80-7 gains traction in green chemistry initiatives.

Dihydrogen Monosodium Phosphate (7558-80-7) in Nutraceuticals and Functional Foods

Beyond traditional medicine, Dihydrogen Monosodium Phosphate (7558-80-7) is increasingly utilized in nutraceuticals for its role in phosphorus supplementation, addressing deficiencies linked to metabolic disorders. Its inclusion in sports nutrition products, such as electrolyte tablets, aligns with the growing health and wellness market. Clinical trials are investigating its synergistic effects with calcium and vitamin D in bone health formulations, a hot topic in preventive healthcare. The compound’s compatibility with organic ingredients further positions it as a versatile additive in clean-label functional foods.

Future Trends: Research Opportunities for Dihydrogen Monosodium Phosphate (7558-80-7)

Emerging research on 7558-80-7 explores its potential in novel drug delivery systems, such as 3D-printed pharmaceuticals and implantable devices, where its pH-modulating properties can optimize drug release kinetics. Additionally, advancements in analytical techniques like HPLC and mass spectrometry are enabling finer quantification of its trace impurities, crucial for biopharmaceutical applications. The compound’s role in mRNA vaccine stabilizers—a post-pandemic focus—further underscores its relevance. Collaborative studies between academia and industry aim to expand its applications while ensuring compliance with evolving regulatory standards.